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Introduction
Glecaprevir, identified by the code ABT-493, is a potent, pan-genotypic direct-acting antiviral

(DAA) agent against the hepatitis C virus (HCV).[1][2] Developed by AbbVie and Enanta

Pharmaceuticals, it functions as a nonstructural protein 3/4A (NS3/4A) protease inhibitor, a

critical enzyme for viral replication.[2][3] This technical guide provides an in-depth analysis of

Glecaprevir's molecular structure and key chemical properties, offering valuable data and

methodologies for researchers in the field of virology and medicinal chemistry. Glecaprevir is a

cornerstone component of the combination therapy Maviret (glecaprevir/pibrentasvir),

approved for the treatment of chronic HCV infection across all major genotypes.[1][4]

Molecular Structure
Glecaprevir is a complex macrocyclic molecule with the chemical formula C38H46F4N6O9S.

[1] Its structure is characterized by a novel pentacyclic core. The International Union of Pure

and Applied Chemistry (IUPAC) name for Glecaprevir is (1R,14E,18R,22R,26S,29S)-26-tert-

butyl-N-[(1R,2R)-2-(difluoromethyl)-1-[(1-

methylcyclopropyl)sulfonylcarbamoyl]cyclopropyl]-13,13-difluoro-24,27-dioxo-2,17,23-trioxa-

4,11,25,28-tetrazapentacyclo[26.2.1.03,12.05,10.018,22]hentriaconta-3,5,7,9,11,14-hexaene-

29-carboxamide.[1] The compound is registered under the CAS number 1365970-03-1.[1]
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Chemical and Physical Properties
A summary of the key chemical and physical properties of Glecaprevir is presented in the

table below. This data is essential for understanding its behavior in various experimental and

physiological conditions.

Property Value Source

Molecular Formula C38H46F4N6O9S [1][3][5]

Molecular Weight 838.87 g/mol [3][5]

Monoisotopic Mass 838.29831089 Da [1]

Appearance
White to off-white crystalline

powder
[5][6]

Melting Point >186°C (decomposes) [4][5]

Solubility

Practically insoluble in water.

Soluble in DMSO (slightly) and

Methanol (slightly). Sparingly

soluble in ethanol.

[5][6]

UV max (λmax) 244, 247, 329 nm [7]

Mechanism of Action: Inhibition of HCV NS3/4A
Protease
Glecaprevir exerts its antiviral effect by inhibiting the HCV NS3/4A protease. This enzyme is

crucial for the proteolytic cleavage of the HCV polyprotein into mature viral proteins, which are

essential for viral replication.[1][8] The inhibition of NS3/4A protease by Glecaprevir effectively

blocks the viral life cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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